2-(4-chlorophenoxy)-N-[(E)-[(4,6-dimethylpyrimidin-2-yl)amino]{[2-(1H-indol-3-yl)ethyl]amino}methylidene]acetamide

• Molecular Formula: C25H25ClN6O2
• Molecular Weight: 477.0 g/mol
• IUPAC Name: 2-(4-chlorophenoxy)-N-[N-(4,6-dimethylpyrimidin-2-yl)-N'-[2-(1H-indol-3-yl)ethyl]carbamimidoyl]acetamide
• InChI: InChI=1S/C25H25ClN6O2/c1-16-13-17(2)30-25(29-16)32-24(31-23(33)15-34-20-9-7-19(26)8-10-20)27-12-11-18-14-28-22-6-4-3-5-21(18)22/h3-10,13-14,28H,11-12,15H2,1-2H3,(H2,27,29,30,31,32,33)
• InChI Key: OAENUCVGSVGYNS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)NC(=NCCC2=CNC3=CC=CC=C32)NC(=O)COC4=CC=C(C=C4)Cl)C

Description

2-(4-CHLOROPHENOXY)-N-(E)-[(4,6-DIMETHYLPYRIMIDIN-2-YL)AMINOETHYL]AMINO})METHYLIDENE]ACETAMIDE is a complex organic compound with a unique structure that includes a chlorophenoxy group, a dimethylpyrimidinyl group, and an indolyl group

Preparation Methods

The synthesis of 2-(4-CHLOROPHENOXY)-N-(E)-[(4,6-DIMETHYLPYRIMIDIN-2-YL)AMINOETHYL]AMINO})METHYLIDENE]ACETAMIDE involves multiple stepsThe reaction conditions often require the use of specific catalysts and solvents to ensure high yield and purity .

Chemical Reactions Analysis

This compound undergoes various chemical reactions, including:

Oxidation: The chlorophenoxy group can be oxidized under specific conditions to form corresponding phenolic derivatives.

Reduction: The nitro groups, if present, can be reduced to amines using reducing agents like hydrogen in the presence of a catalyst.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the chlorophenoxy group, to introduce different substituents. Common reagents used in these reactions include hydrogen peroxide for oxidation, hydrogen gas for reduction, and various nucleophiles for substitution reactions. .

Scientific Research Applications

2-(4-CHLOROPHENOXY)-N-(E)-[(4,6-DIMETHYLPYRIMIDIN-2-YL)AMINOETHYL]AMINO})METHYLIDENE]ACETAMIDE has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 2-(4-CHLOROPHENOXY)-N-(E)-[(4,6-DIMETHYLPYRIMIDIN-2-YL)AMINOETHYL]AMINO})METHYLIDENE]ACETAMIDE involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes and receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Similar compounds to 2-(4-CHLOROPHENOXY)-N-(E)-[(4,6-DIMETHYLPYRIMIDIN-2-YL)AMINOETHYL]AMINO})METHYLIDENE]ACETAMIDE include:

2’-Chloro-4’-(4-chlorophenoxy)acetophenone: Shares the chlorophenoxy group but differs in other structural elements.

4-Chlorophenoxyacetic acid: Contains the chlorophenoxy group and is used as a plant growth regulator.

2-(4-CHLOROPHENOXY)-2’,6’-ACETOXYLIDIDE: Another compound with a chlorophenoxy group, used in different chemical applications.